Cas no 885272-40-2 (1H-Indole-4-carbothioamide)
1H-Indole-4-carbothioamide is a versatile heterocyclic compound characterized by its indole core and carbothioamide functional group. This compound exhibits notable stability and reactivity, making it suitable for a wide range of synthetic applications. Its unique structure facilitates the development of novel pharmaceuticals and agrochemicals. Its ability to undergo various chemical transformations enhances its utility in organic synthesis.
1H-Indole-4-carbothioamide structure
Product Name:1H-Indole-4-carbothioamide
CAS No:885272-40-2
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD06738972
CID:710898
PubChem ID:50989600
Update Time:2025-10-15
1H-Indole-4-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-4-carbothioamide
- 1H-INDOLE-4-CARBOTHIOIC ACID AMIDE,
- 1H-Indole-4-carbothioic acid amide
- 885272-40-2
- MFCD06738972
- CS-0306300
- DB-077441
- EN300-1843567
- DTXSID80679137
- AKOS006294626
- AB28296
-
- MDL： MFCD06738972
- Inchi： 1S/C9H8N2S/c10-9(12)7-2-1-3-8-6(7)4-5-11-8/h1-5,11H,(H2,10,12)
- InChI Key： REPRZHLDHBWJIJ-UHFFFAOYSA-N
- SMILES： S=C(C1C2=C(NC=C2)C=CC=1)N
Computed Properties
- Exact Mass: 176.04100
- Monoisotopic Mass: 176.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
- Topological Polar Surface Area: 73.9A^2
Experimental Properties
- PSA: 73.90000
- LogP: 2.50240
1H-Indole-4-carbothioamide Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-4-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146786-1g |
1H-Indole-4-carbothioic acid amide |
885272-40-2 | 95% | 1g |
$421 | 2021-08-05 | |
| Chemenu | CM146786-1g |
1H-Indole-4-carbothioic acid amide |
885272-40-2 | 95% | 1g |
$*** | 2023-03-31 | |
| abcr | AB536954-1 g |
1H-Indole-4-carbothioic acid amide |
885272-40-2 | 1g |
€528.80 | 2022-07-28 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0214-1g |
1H-Indole-4-carbothioic acid amide |
885272-40-2 | 97% | 1g |
2527.17CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0214-5g |
1H-Indole-4-carbothioic acid amide |
885272-40-2 | 97% | 5g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0214-500mg |
1H-Indole-4-carbothioic acid amide |
885272-40-2 | 97% | 500mg |
1687.6CNY | 2021-05-08 | |
| Alichem | A199008097-1g |
1H-Indole-4-carbothioamide |
885272-40-2 | 95% | 1g |
$459.00 | 2023-08-31 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-287320-250 mg |
1H-Indole-4-carbothioic acid amide, |
885272-40-2 | 250MG |
￥1,128.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-287320A-1 g |
1H-Indole-4-carbothioic acid amide, |
885272-40-2 | 1g |
￥2,828.00 | 2023-07-11 | ||
| Enamine | EN300-1843567-0.05g |
1H-indole-4-carbothioamide |
885272-40-2 | 0.05g |
$468.0 | 2023-09-19 |
1H-Indole-4-carbothioamide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:885272-40-2)1H-Indole-4-carbothioic acid amide
Order Number:LE7984
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
1H-Indole-4-carbothioamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:885272-40-2)1H-Indole-4-carbothioic acid amide
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry